2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide

• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-6-9-24-20(26)18-13(3)14(4)29-19(18)23-21(24)28-11-17(25)22-15-10-12(2)7-8-16(15)27-5/h6-8,10H,1,9,11H2,2-5H3,(H,22,25)
• InChI Key: UMMJTFFSEJTEMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC=C

Description

The compound “2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide” is a thienopyrimidine derivative characterized by a bicyclic thieno[2,3-d]pyrimidin-4-one core substituted with methyl groups at positions 5 and 6, a prop-2-en-1-yl (allyl) group at position 3, and a sulfanyl-linked acetamide side chain attached to position 2. The acetamide moiety is further substituted with a 2-methoxy-5-methylphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide typically involves multi-step organic reactions. The starting materials often include thieno[2,3-d]pyrimidine derivatives, which undergo various functional group modifications. Common reaction conditions include the use of organic solvents, catalysts, and controlled temperature settings to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: Binding to and inhibiting the activity of certain enzymes.

Receptor Modulation: Interacting with cellular receptors to modulate their activity.

Signal Transduction: Affecting intracellular signaling pathways to alter cellular responses.

Comparison with Similar Compounds

Key Observations :

• The trifluoroethyl group in enhances electronegativity, impacting hydrogen-bonding interactions .
• Acetamide Chain : Polar groups like morpholinylpropyl () improve solubility, whereas aromatic substituents (e.g., 2-methoxy-5-methylphenyl) prioritize lipophilicity for membrane penetration .

Bioactivity and Similarity Metrics

Tanimoto Similarity and Molecular Fingerprinting

The Tanimoto coefficient (Tc) and Dice index are widely used to quantify structural similarity. For example, compounds with Tc > 0.65 are considered highly similar in virtual screening . While direct Tc values for the target compound are unavailable, analogues like those in Table 1 likely share Tc scores > 0.5 due to conserved thienopyrimidine scaffolds .

Table 2: Bioactivity and Computational Metrics

Compound Name	Predicted Target	Tanimoto Similarity (vs. Target Compound*)	Docking Affinity (ΔG, kcal/mol)**
Target Compound	HDAC8 (hypothesized)	1.00	-9.2
2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide	Kinases (e.g., EGFR)	~0.72	-8.5
2-{[3-(4-Ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Unknown	~0.68	-7.9

Hypothetical values based on structural divergence. *Docking data inferred from , where minor structural changes reduce affinity.

Key Findings :

• The target compound’s allyl group may enhance HDAC8 binding (hypothesized via similarity to SAHA-like scaffolds in ), but experimental validation is required.

Analytical Comparisons: MS/MS Fragmentation and Molecular Networking

highlights that structurally related compounds share high cosine scores (>0.8) in MS/MS fragmentation patterns. For instance, the target compound and its ethyl-substituted analogue () would exhibit similar parent ion clusters (e.g., m/z 431.55 vs. 478.6) and fragment ions corresponding to the thienopyrimidine core .

Biological Activity

2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxy-5-methylphenyl)acetamide is a compound of interest due to its potential biological activities, particularly in the realm of cancer treatment. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Chemical Formula : C13H16N4O2S2
• Molecular Weight : 324.42 g/mol
• IUPAC Name : 2-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide
• SMILES : Cc2sc1nc(SCC(=O)NN)n(CC=C)c(=O)c1c2C

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that include the formation of thieno[2,3-d]pyrimidine derivatives. The synthetic route may involve the following general steps:

• Formation of the thieno[2,3-d]pyrimidine core.
• Introduction of the sulfanyl group.
• Acetylation to form the final acetamide structure.

Antitumor Activity

Recent studies have highlighted the antitumor properties of compounds within the thieno[2,3-d]pyrimidine class. For instance:

• A study evaluated various derivatives against the NCI 60 cell line panel and found that certain derivatives exhibited significant growth inhibition. Notably, compounds resembling our target compound showed IC50 values comparable to established chemotherapeutics like 5-fluorouracil .

Compound	TGI (μM)	GI50 (μM)	LC50 (μM)	Comparison to 5-FU
Compound 20	16.2	3.3	50.1	7-fold better
Compound 23	67.7	6.6	100	4-fold better

The biological activity is primarily attributed to its role as a dihydrofolate reductase (DHFR) inhibitor:

• Compound 20 demonstrated an IC50 value of $0.20\,\mu M$, which is slightly more potent than methotrexate (IC50 = $0.22\,\mu M$) .

The binding interactions suggest that the sulfur atom in the thieno moiety mimics critical interactions necessary for effective inhibition of DHFR.

Apoptosis Induction

In vitro studies have shown that this compound can induce apoptosis in cancer cell lines:

• Research indicated that it caused cell-cycle arrest in the G2/M phase and initiated apoptosis through caspase activation pathways .

Case Studies

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction yields be improved?

The synthesis involves multi-step organic reactions, typically starting with the functionalization of the thieno[2,3-d]pyrimidinone core. Key steps include:

• Sulfanyl-acetamide coupling : React the thienopyrimidinone intermediate with a sulfhydryl-containing acetamide derivative under basic conditions (e.g., K₂CO₃ in DMF) .
• Allylation : Introduce the prop-2-en-1-yl group via nucleophilic substitution or transition-metal-catalyzed coupling .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradient) or preparative HPLC to isolate the product. Yields can be enhanced by optimizing reaction time (12–24 hours) and temperature (60–80°C) .

Q. Which analytical techniques are most reliable for confirming structural integrity and purity?

• NMR Spectroscopy : ¹H/¹³C NMR to verify substituent positions (e.g., allyl group at N3, methoxy group on the phenyl ring) .
• HPLC : Reverse-phase C18 columns (acetonitrile/water mobile phase) to assess purity (>95% typically required for pharmacological studies) .
• Mass Spectrometry : High-resolution MS (ESI+) to confirm molecular weight (e.g., [M+H]+ expected at m/z ~470–500) .

Q. How can solubility challenges in aqueous buffers be addressed for biological assays?

The compound is sparingly soluble in water but dissolves in DMSO (50–100 mM stock solutions). For in vitro assays:

• Use co-solvents like ethanol or PEG-400 (≤1% v/v to avoid cytotoxicity) .
• Formulate with cyclodextrins or liposomes to enhance bioavailability .

Advanced Research Questions

Q. What experimental strategies are recommended for elucidating structure-activity relationships (SAR) of this compound?

• Substituent variation : Synthesize analogs with modified allyl groups (e.g., propargyl or cyclopropyl) or methoxy/methyl substitutions on the phenyl ring to evaluate effects on target binding .
• Biological testing : Screen analogs against relevant targets (e.g., kinases, GPCRs) using fluorescence polarization or SPR assays .
• Computational docking : Perform molecular dynamics simulations (AutoDock Vina, Schrödinger Suite) to predict binding modes and guide SAR .

Q. How should researchers resolve contradictions in reported biological activity data?

• Dose-response validation : Re-test activity across multiple concentrations (e.g., 0.1–100 µM) in triplicate .
• Off-target profiling : Use panels like Eurofins’ SafetyScreen44 to rule out non-specific effects .
• Orthogonal assays : Confirm results with complementary methods (e.g., Western blotting alongside cell viability assays) .

Q. What methodologies are suitable for crystallographic studies to determine its 3D structure?

• Crystallization : Use vapor diffusion (e.g., sitting-drop method with PEG 3350 as precipitant) .
• Data collection : Synchrotron X-ray sources (λ = 0.9–1.0 Å) for high-resolution datasets.
• Refinement : SHELXL for structure solution and refinement; validate with R-factor (<0.20) and Ramachandran plots .

Q. How can metabolic stability and pharmacokinetic (PK) properties be evaluated preclinically?

• In vitro assays : Liver microsomal stability tests (human/rodent) with LC-MS quantification of parent compound depletion .
• In vivo PK : Administer IV/PO doses in rodents, collect plasma samples at 0–24 hours, and calculate AUC, t½, and bioavailability .

Methodological Considerations

Q. What are best practices for ensuring reproducibility in synthesis?

• Document reaction parameters (e.g., inert atmosphere, moisture control) meticulously .
• Use internal standards (e.g., 1,3,5-trimethoxybenzene) during HPLC analysis to normalize batch variations .

Q. Which in vivo models are appropriate for toxicity and efficacy studies?

• Acute toxicity : OECD Guideline 423 in rats (dose range: 50–2000 mg/kg) .
• Xenograft models : Immunodeficient mice implanted with human cancer cell lines (e.g., HCT-116 for colorectal cancer) .

Q. How can computational tools predict off-target interactions?

• Pharmacophore modeling : Use Schrödinger’s Phase to identify potential off-targets .
• Machine learning : Train models on ChEMBL bioactivity data to forecast adverse effects .